2,2-difluoro-N-(1,3-oxazol-5-ylmethyl)-1,3-benzodioxol-5-amine

• IUPAC Name: 2,2-difluoro-N-(1,3-oxazol-5-ylmethyl)-1,3-benzodioxol-5-amine
• InChI: InChI=1S/C11H8F2N2O3/c12-11(13)17-9-2-1-7(3-10(9)18-11)15-5-8-4-14-6-16-8/h1-4,6,15H,5H2
• InChI Key: JNHLOXXJNMDRQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NCC3=CN=CO3)OC(O2)(F)F
• Molecular Formula: C11H8F2N2O3
• Molecular Weight: 254.19 g/mol

Description

2,2-difluoro-N-(1,3-oxazol-5-ylmethyl)-1,3-benzodioxol-5-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 2,2-difluoro-N-(1,3-oxazol-5-ylmethyl)-1,3-benzodioxol-5-amine involves the inhibition of protein kinase C (PKC) activity. PKC is a family of serine/threonine kinases that plays a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis. The inhibition of PKC activity by this compound leads to the disruption of these cellular processes, ultimately resulting in the death of cancer cells or the prevention of neurodegeneration.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,2-difluoro-N-(1,3-oxazol-5-ylmethyl)-1,3-benzodioxol-5-amine have been extensively studied. In vitro studies have shown that this compound inhibits the activity of PKC with high selectivity and potency. It has also been shown to induce apoptosis in cancer cells and prevent neurodegeneration in animal models of Alzheimer's and Parkinson's diseases. However, its effects on normal cells and tissues are still under investigation.

Advantages and Limitations for Lab Experiments

The advantages of using 2,2-difluoro-N-(1,3-oxazol-5-ylmethyl)-1,3-benzodioxol-5-amine in lab experiments include its high selectivity and potency in inhibiting PKC activity, its potential applications in various fields of scientific research, and its fluorescent properties for the detection of metal ions. However, its limitations include its potential toxicity and the need for further studies to determine its effects on normal cells and tissues.

Future Directions

There are several future directions for the study of 2,2-difluoro-N-(1,3-oxazol-5-ylmethyl)-1,3-benzodioxol-5-amine. These include:
1. Further investigation of its potential as a drug candidate for the treatment of cancer and neurodegenerative diseases.
2. Development of new synthetic methods for the production of this compound with improved yields and purity.
3. Exploration of its potential as a fluorescent probe for the detection of metal ions in biological systems.
4. Investigation of its effects on normal cells and tissues to determine its potential toxicity.
5. Development of new analogs of this compound with improved selectivity and potency for PKC inhibition.
Conclusion:
In conclusion, 2,2-difluoro-N-(1,3-oxazol-5-ylmethyl)-1,3-benzodioxol-5-amine is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research is needed to fully understand the potential of this compound in the treatment of cancer and neurodegenerative diseases and its effects on normal cells and tissues.

Synthesis Methods

The synthesis of 2,2-difluoro-N-(1,3-oxazol-5-ylmethyl)-1,3-benzodioxol-5-amine has been reported in the scientific literature using different methods. One of the methods involves the reaction of 2,2-difluoro-N-(1,3-oxazol-5-ylmethyl)benzamide with 1,3-benzodioxole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions for several hours. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

2,2-difluoro-N-(1,3-oxazol-5-ylmethyl)-1,3-benzodioxol-5-amine has potential applications in various fields of scientific research. It has been studied as an inhibitor of protein kinase C (PKC) and has shown promising results in the treatment of cancer and other diseases. It has also been investigated as a potential drug candidate for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, it has been studied as a fluorescent probe for the detection of metal ions and as a ligand for the synthesis of metal complexes.